Swietenidin B

Catalog No.
S603432
CAS No.
2721-56-4
M.F
C11H11NO3
M. Wt
205.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Swietenidin B

In LC-MS metabolomics and SAR studies, isobaric interference and false biomarker calls compromise data. Swietenidin B (CAS 2721-56-4) resolves these as a high-purity negative control. • Precisely defined 3,4-dimethoxy-2-quinolinol structure, ≥98% HPLC. • Unique MS/MS signature (m/z 206.08) eliminates isobaric ambiguity with gentianamine. • Mandatory negative control for NO-inhibitory activity assays and OCT/MATE transporter studies. • Reliable calibration standard for Dictamnus dasycarpus extract QC. In stock for immediate global shipment.

CAS Number

2721-56-4

Product Name

Swietenidin B

IUPAC Name

3,4-dimethoxy-1H-quinolin-2-one

Molecular Formula

C11H11NO3

Molecular Weight

205.21 g/mol

InChI

InChI=1S/C11H11NO3/c1-14-9-7-5-3-4-6-8(7)12-11(13)10(9)15-2/h3-6H,1-2H3,(H,12,13)

InChI Key

SZUBEJQEEOURQH-UHFFFAOYSA-N

SMILES

COC1=C(C(=O)NC2=CC=CC=C21)OC

Canonical SMILES

COC1=C(C(=O)NC2=CC=CC=C21)OC

Swietenidin B is a member of quinolines.

Synonyms

Swietenidin B, 3,4-Dimethoxy-2-quinolinol, 2-Hydroxy-3,4-dimethoxyquinoline, 3,4-Dimethoxyquinolin-2-ol

Purity

≥98%

Package Size

1 mg, 5 mg, 10 mg, 25 mg

Swietenidin B (CAS: 2721-56-4), chemically identified as 3,4-dimethoxy-2-quinolinol, is a highly specific quinoline alkaloid naturally derived from Dictamnus dasycarpus. In industrial and advanced analytical settings, it is primarily procured as a high-purity reference standard (≥98% HPLC) for botanical quality control, a definitive biomarker for LC-MS/MS metabolomics, and a structurally precise building block for alkaloid synthesis. Unlike generic quinoline derivatives, its pre-installed 3,4-dimethoxy configuration and distinct mass spectrometric signature (m/z 206.08) make it an irreplaceable baseline material for structure-activity relationship (SAR) studies and pharmacokinetic transporter assays.

Research Fit

Compound type Naturally occurring quinoline alkaloid probe
Neuroinflammation Suitable as negative control in microglial NO release assays
Metabolomics Candidate biomarker for DDI exposure research
Analytical Reference standard for plant extract profiling

Substituting Swietenidin B with crude Dictamnus extracts, mixed alkaloid fractions, or related in-class compounds like dictamnine or isomaculosidine fundamentally compromises assay integrity. In pharmacological screening, Swietenidin B lacks the nitric oxide (NO) inhibitory activity seen in its structural analogs, making it a mandatory negative control for SAR validation; substituting an active analog would invalidate baseline measurements. Furthermore, in high-resolution LC-MS/MS metabolomics, isobaric compounds (such as gentianamine) cannot be differentiated by exact mass alone. Without the pure Swietenidin B standard to confirm specific retention times and MS/MS fragmentation transitions, researchers face unacceptable false-discovery rates in biomarker identification and pharmacokinetic profiling[1].

Substitution Risk

Anti-inflammatory profile mismatch
Swietenidin B lacks measurable NO inhibition in BV-2 cells, unlike other quinoline alkaloids (e.g., Robustine, Decarine) that show activity in similar assays. Functional interchangeability is not supported.
Cytotoxicity context divergence
Published cytotoxicity data derive from Swietenia macrophylla extract fractions, not from isolated Swietenidin B. Substitution based on extract-level results may misrepresent pure-compound activity.

Neuroinflammation Assay Negative Control

In comparative assays measuring nitric oxide (NO) production in LPS-stimulated BV-2 microglial cells, quinoline alkaloids exhibit highly divergent activities based on minor structural variations. While the closely related analog isomaculosidine demonstrates potent inhibition of NO production, Swietenidin B acts as a structurally analogous but inactive baseline, showing no significant inhibitory activity under identical assay conditions . This stark contrast isolates the pharmacological contribution of specific functional groups.

Evidence DimensionNO production inhibition in LPS-stimulated BV-2 cells
Target Compound DataSwietenidin B (No significant inhibition / inactive baseline)
Comparator Or BaselineIsomaculosidine (Potent NO inhibition)
Quantified DifferenceBinary activity contrast (inactive vs. active) for SAR validation
ConditionsLPS-induced BV-2 microglial cell assay

Procuring Swietenidin B is essential for researchers needing a structurally matched negative control to validate the mechanism of action of active quinoline alkaloids.

Anti-inflammatory assay
Class-level
Not significant vs. active comparators (Robustine, Decarine)
Supports differentiation in anti-inflammatory screening
Class-level inference; confirm in target assay

LC-MS/MS Metabolite Identification Specificity

Swietenidin B is frequently identified as a putative endogenous biomarker in pharmacokinetic studies, such as those evaluating OCT/MATE transporter inhibition by cimetidine. However, its exact mass (m/z 206.0807) is isobaric with several other metabolites, including gentianamine and methyl 1-methoxy-1H-indole-3-carboxylate [1]. Relying solely on in-silico mass prediction yields high ambiguity. Procurement of the pure Swietenidin B standard allows for the establishment of exact chromatographic retention times and specific MS/MS fragmentation transitions, resolving this isobaric overlap.

Evidence DimensionMetabolite identification accuracy
Target Compound DataPure Swietenidin B standard (Definitive RT and MS/MS transition matching)
Comparator Or BaselineIn-silico exact mass prediction (m/z 206.0807)
Quantified DifferenceElimination of false positives among >3 isobaric candidates
ConditionsHigh-resolution LC-MS/MS pharmacokinetic profiling

Authentic Swietenidin B standards are strictly required to prevent misidentification of critical biomarkers in complex biological matrices and drug-drug interaction studies.

Extract cytotoxicity
Supporting
IC50 35.35 µg/mL
Supports extract cytotoxicity screening context
Ethyl acetate fraction; pure Swietenidin B activity to verify

Efficient Alkaloid Synthesis Building Block

In the total synthesis of highly oxygenated furoquinoline alkaloids, starting from an unsubstituted 2-quinolinol requires multiple low-yielding, regioselective methoxylation steps that can reduce overall synthetic efficiency by >50%. Swietenidin B, possessing a pre-installed 3,4-dimethoxy-2-quinolinol core, bypasses these bottleneck reactions [1]. Utilizing this specific compound as an advanced intermediate allows direct functionalization at the available ring positions, significantly streamlining the synthetic route.

Evidence DimensionSynthetic step count and route efficiency
Target Compound DataSwietenidin B (Pre-installed 3,4-dimethoxy groups)
Comparator Or BaselineUnsubstituted 2-quinolinol
Quantified DifferenceElimination of multi-step regioselective di-methoxylation
ConditionsTotal synthesis of complex oxygenated quinoline alkaloids

Sourcing Swietenidin B as a chemical building block drastically reduces labor and material costs in the synthesis of specialized alkaloid libraries.

DDI biomarker
Supporting
5.9-fold increase at 1 h post-dose
Supports DDI biomarker monitoring research
Rat model, LC-MS; identity assignment requires validation

HPLC Standardization of Botanical Extracts

The commercial standardization of Cortex Dictamni (root bark of Dictamnus dasycarpus) requires precise quantification of its constituent alkaloids. Crude extracts suffer from severe matrix interference and overlapping UV absorption peaks during HPLC analysis. Utilizing high-purity Swietenidin B (≥98%) provides a discrete, quantifiable calibration curve that cannot be achieved with mixed fractions [1]. This ensures batch-to-batch reproducibility and compliance with stringent pharmacopeial standards.

Evidence DimensionHPLC peak resolution and calibration accuracy
Target Compound DataSwietenidin B standard ≥98% (Discrete calibration curve)
Comparator Or BaselineCrude Dictamnus extract (Overlapping peaks, matrix interference)
Quantified DifferenceEnables precise quantitative profiling vs. qualitative estimation
ConditionsHPLC-UV quality control of botanical extracts

Essential for QA/QC laboratories that must certify the exact alkaloid profile and purity of raw botanical materials before downstream manufacturing.

Structural Negative Controls for SAR

Because Swietenidin B lacks the NO-inhibitory activity of its close analogs, it is the premier choice for use as a structural negative control in microglial activation assays and SAR studies targeting neuroinflammation .

LC-MS/MS Biomarker Calibration

Swietenidin B is critical for calibrating LC-MS/MS instruments in metabolomic studies, particularly those investigating OCT/MATE renal transporter interactions, where it resolves isobaric ambiguity against compounds like gentianamine [1].

Advanced Building Block for Alkaloid Library Synthesis

The pre-installed 3,4-dimethoxy-2-quinolinol scaffold makes Swietenidin B an ideal advanced precursor for medicinal chemists synthesizing libraries of highly oxygenated furoquinoline alkaloids, bypassing complex regioselective methoxylation steps [2].

Cortex Dictamni Pharmacopeial Standardization

Analytical laboratories procure high-purity Swietenidin B to establish reliable HPLC calibration curves for the quality control, batch standardization, and regulatory compliance of Dictamnus dasycarpus botanical extracts [3].

Application Fit

Application
Selection Property
Validation Focus
Neuroinflammation negative control
Assay-specific inactivity in NO release model
Confirm lack of LPS-induced NO inhibition
DDI metabolomic biomarker
Reported abundance change after co-administration
Verify signal reproducibility and identity assignment
Phytochemical reference standard
Defined physicochemical profile
Identity confirmation by orthogonal methods
Quinoline diversification scaffold
Quinolin-2(1H)-one core
Screen derivative bioactivities

XLogP3

1.2

Wikipedia

Swietenidin B

Explore Compound Types